N-[2-(2,3-dihydro-1,4-benzodioxin-2-yl)ethyl]-7-isopropyl[1,2,4]triazolo[1,5-a]pyrimidine-5-carboxamide

• IUPAC Name: N-[2-(2,3-dihydro-1,4-benzodioxin-3-yl)ethyl]-7-propan-2-yl-[1,2,4]triazolo[1,5-a]pyrimidine-5-carboxamide
• InChI: InChI=1S/C19H21N5O3/c1-12(2)15-9-14(23-19-21-11-22-24(15)19)18(25)20-8-7-13-10-26-16-5-3-4-6-17(16)27-13/h3-6,9,11-13H,7-8,10H2,1-2H3,(H,20,25)
• InChI Key: JFQFIPDOQISGOO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC(=NC2=NC=NN12)C(=O)NCCC3COC4=CC=CC=C4O3
• Molecular Formula: C19H21N5O3
• Molecular Weight: 367.4 g/mol

Description

Synthesis Analysis

The synthesis of related triazolopyrimidine compounds typically involves multi-step organic reactions. For example, compounds in this class have been synthesized through reactions involving thiophene-2-carbohydrazonoyl chloride and ethyl 6-methyl-4-phenyl-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate, demonstrating the complexity and versatility of synthetic routes for triazolopyrimidines (Gomha, Muhammad, & Edrees, 2017).

Molecular Structure Analysis

The molecular structure of triazolopyrimidine derivatives is characterized by nuclear magnetic resonance (NMR), infrared (IR), ultraviolet (UV), mass spectrometry (MS), and sometimes X-ray crystallography. These methods confirm the structural integrity and regioselectivity of synthesized compounds, providing a foundation for understanding their chemical behavior and interaction with biological targets (Ranjbar‐Karimi, Beiki-Shoraki, & Amiri, 2010).

Chemical Reactions and Properties

Triazolopyrimidines undergo various chemical reactions, including nucleophilic substitutions, cyclocondensations, and reactions with electrophilic reagents, to yield diverse derivatives with potentially unique biological activities. These reactions are crucial for modifying the chemical structure to enhance biological activity or alter physical and chemical properties for specific applications (Mohamed, 2021).

Physical Properties Analysis

The physical properties of triazolopyrimidine derivatives, such as solubility, melting point, and crystal structure, are determined through analytical techniques including XRD and spectroscopy. These properties are essential for the compound's formulation and application in potential therapeutic settings.

Chemical Properties Analysis

The chemical properties, including reactivity, stability, and interaction with other molecules, define the functional applicability of triazolopyrimidines. Studies on these compounds reveal their potential as scaffolds for developing new pharmaceutical agents, highlighting their ability to interact with various biological targets due to their versatile chemical structure (Hassneen & Abdallah, 2003).